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Abstract
TP-040 is a potent and selective inhibitor of O-GlcNAcase (OGA), the enzyme responsible for

removing O-linked N-acetylglucosamine (O-GlcNAc) from proteins.[1][2] By inhibiting OGA, TP-
040 leads to an increase in the overall level of O-GlcNAcylated proteins within cells, making it a

valuable tool for studying the roles of this dynamic post-translational modification in various

cellular processes.[1][2] These application notes provide detailed protocols for the dissolution

and storage of TP-040, as well as its application in cell-based assays.

Introduction to TP-040 and O-GlcNAcylation
O-GlcNAcylation is a reversible post-translational modification where a single N-

acetylglucosamine (GlcNAc) sugar is attached to serine or threonine residues of nuclear,

cytoplasmic, and mitochondrial proteins.[3][4] This process is regulated by two enzymes: O-

GlcNAc transferase (OGT), which adds the O-GlcNAc moiety, and O-GlcNAcase (OGA), which

removes it.[3][5] The dynamic cycling of O-GlcNAcylation is crucial for regulating a multitude of

cellular functions, including signal transduction, transcription, and the cellular stress response.

[3][6]

TP-040, also known as O-GlcNAcase-IN-1, is a chemical probe that potently and selectively

inhibits OGA with an IC50 value of 46 nM.[4][7] Its ability to increase protein O-GlcNAcylation
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makes it a critical tool for investigating the functional consequences of this modification in

health and disease, including neurodegenerative disorders and cancer.[1][8]

Chemical and Physical Properties of TP-040
A summary of the key chemical and physical properties of TP-040 is provided in the table

below.

Property Value Reference

Synonyms O-GlcNAcase-IN-1 [4]

Molecular Formula C₁₅H₂₂N₆ [1]

Molecular Weight 286.38 g/mol [1][6]

CAS Number 2757254-99-0 [1][6]

Appearance White to beige powder [9]

Purity ≥98% (HPLC) [1][2]

Dissolving and Storing TP-040
Proper dissolution and storage of TP-040 are critical for maintaining its stability and activity.

Solubility
TP-040 exhibits good solubility in common organic solvents.

Solvent Maximum Concentration Reference

Ethanol 100 mM (28.64 mg/mL) [1][2]

DMSO 100 mM (28.64 mg/mL) [1][2]

Recommended Storage Conditions
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Form
Storage
Temperature

Duration Reference

Solid Powder -20°C
Long-term (months to

years)
[1][6]

0 - 4°C
Short-term (days to

weeks)
[6]

Stock Solution (in

DMSO)
-80°C Up to 6 months [7]

-20°C Up to 1 month [7]

Stock Solution (in

Ethanol)
-20°C Up to 1 month [1][2]

Note: For long-term storage of stock solutions, it is recommended to prepare aliquots to avoid

repeated freeze-thaw cycles.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of TP-040
in DMSO
This protocol describes the preparation of a 10 mM stock solution of TP-040, a common

starting concentration for cell-based assays.

Materials:

TP-040 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:
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Equilibrate: Allow the vial of TP-040 powder to equilibrate to room temperature before

opening to prevent condensation.

Weigh: Accurately weigh the desired amount of TP-040 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 2.86 mg of TP-040 (Molecular Weight = 286.38

g/mol ).

Dissolve: Add the appropriate volume of anhydrous DMSO to the TP-040 powder. For 2.86

mg of TP-040, add 1 mL of DMSO to achieve a 10 mM concentration.

Vortex: Vortex the solution thoroughly until the TP-040 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath for a few minutes) can aid in dissolution if necessary.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes.

Store: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[7]

Protocol for Treating SH-SY5Y Neuroblastoma Cells with
TP-040
This protocol provides a general guideline for treating the human neuroblastoma cell line SH-

SY5Y with TP-040 to study the effects of increased O-GlcNAcylation.

Materials:

SH-SY5Y cells

Complete cell culture medium (e.g., DMEM/F12 supplemented with 10% FBS and

antibiotics)

TP-040 stock solution (e.g., 10 mM in DMSO)

Vehicle control (DMSO)

Cell culture plates or flasks
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Phosphate-buffered saline (PBS)

Procedure:

Cell Seeding: Seed SH-SY5Y cells in the desired cell culture vessel at a density that will

allow for optimal growth during the experiment. Allow the cells to adhere and grow overnight.

Prepare Treatment Medium: On the day of treatment, prepare the final concentrations of TP-
040 by diluting the stock solution in fresh, pre-warmed complete cell culture medium. For

example, to achieve a final concentration of 10 µM, dilute the 10 mM stock solution 1:1000 in

the culture medium. Also, prepare a vehicle control medium containing the same final

concentration of DMSO as the highest concentration of TP-040 used.

Treat Cells: Remove the old medium from the cells and wash once with sterile PBS. Add the

prepared treatment medium (with TP-040 or vehicle) to the cells.

Incubate: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a

humidified incubator with 5% CO₂.

Analysis: Following incubation, the cells can be harvested for downstream analysis, such as

Western blotting to assess protein O-GlcNAcylation levels, cell viability assays, or other

functional assays.
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Caption: The O-GlcNAcylation signaling pathway, highlighting the inhibitory action of TP-040 on

OGA.
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Caption: A streamlined workflow for the preparation and application of TP-040 in cell culture

experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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